121-32-4

Ethyl vanillin

In Stock

• CAS RN:
• 121-32-4

• Formula:
• C9H10O3

• InChI:
• InChI=1S/C9H10O3/c1-2-12-9-5-7(6-10)3-4-8(9)11/h3-6,11H,2H2,1H3

• InChIKey:
• CBOQJANXLMLOSS-UHFFFAOYSA-N

• Ethylvanillin (3-Ethoxy-4-hydroxybenzaldehyde) is an artificial additive for improving taste. It chemiluminesces by reacting with potassium permanganate in sulphuric or polyphosphoric acid media.
  Ethyl vanillin is one of the main components of artificial vanilla flavorings. It is also used a flavor enhancer.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Ethyl vanillin appears as colorless crystals. More intense vanilla odor and taste than vanillin. (NTP, 1992)
  Ethyl vanillin, also known as ethyl protal or bourbonal, belongs to the class of organic compounds known as hydroxybenzaldehydes. These are organic aromatic compounds containing a benzene ring carrying an aldehyde group and a hydroxyl group....

2-(Pyrimidin-4-yl)ethanol

In Stock

• CAS RN:
• 68121-32-4

• Formula:
• C6H8N2O

• InChI:
• InChI=1S/C6H8N2O/c9-4-2-6-1-3-7-5-8-6/h1,3,5,9H,2,4H2

• InChIKey:
• BOVUIYOURRNFKZ-UHFFFAOYSA-N

• 2-(Pyrimidin-4-yl)ethanol is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.

(2S,7aS)-Hexahydro-1H-pyrrolizin-2-ol

In Stock

• CAS RN:
• 63121-32-4

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c9-7-4-6-2-1-3-8(6)5-7/h6-7,9H,1-5H2

• InChIKey:
• FXEGTGONOYXDFJ-UHFFFAOYSA-N

• (2S,7aS)-Hexahydro-1H-pyrrolizin-2-ol is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.